molecular formula C10H15N B6206949 N,3-diethylaniline CAS No. 101415-17-2

N,3-diethylaniline

Cat. No. B6206949
CAS RN: 101415-17-2
M. Wt: 149.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

N,3-diethylaniline is an organic compound with the molecular formula (C2H5)2NC6H5 . It is a colorless liquid, but commercial samples are often yellow . It is a precursor to several dyes and other commercial products .


Synthesis Analysis

N,3-diethylaniline is used in the synthesis of several compounds. Its condensation with half an equivalent of benzaldehyde gives brilliant green, an analogue of the very useful malachite green . With formylbenzenedisulfonic acid, it condenses to give Patent blue VE, and with hydroxybenzaldehyde followed by sulfonation, one obtains Patent blue V . It is also used in one-pot synthesis of oxazol-5(4H)-ones .


Molecular Structure Analysis

The molecular formula of N,3-diethylaniline is C10H15N . It has an average mass of 149.233 Da and a monoisotopic mass of 149.120453 Da .


Chemical Reactions Analysis

N,3-diethylaniline is used in various chemical reactions. For instance, in organic synthesis, the complex diethylaniline·borane (DEANB) is used as a reducing agent . It is also used as an acid-absorbing base .


Physical And Chemical Properties Analysis

N,3-diethylaniline is a colorless to yellowish liquid with an aniline-like odor . It has a density of 0.93 g/mL, a melting point of -38 °C, and a boiling point of 216 °C . Its solubility in water is 0.13 g/L .

Scientific Research Applications

Thermochemistry

N,N-diethylaniline: is used in thermochemical studies to understand its properties such as heat of formation and heat capacity. These properties are essential for predicting the behavior of the compound in various chemical reactions and processes .

Colorimetric Analysis in Clinical Chemistry

In clinical chemistry, N,N-diethylaniline is used in colorimetric assays for the determination of blood glucose levels. It reacts with hydrogen peroxide produced from glucose by glucose oxidase, resulting in a color change that can be measured .

Safety and Hazards

N,3-diethylaniline is considered hazardous. It is toxic if swallowed, in contact with skin, or if inhaled . It may cause damage to organs through prolonged or repeated exposure . It is also very toxic to aquatic life with long-lasting effects .

properties

{ "Design of the Synthesis Pathway": "The synthesis of N,3-diethylaniline can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Aniline", "Diethyl sulfate", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Ethanol" ], "Reaction": [ "Step 1: Aniline is reacted with diethyl sulfate in the presence of sodium hydroxide to form N,N-diethyl aniline.", "Step 2: N,N-diethyl aniline is then reacted with hydrochloric acid to form N,N-diethyl anilinium chloride.", "Step 3: N,N-diethyl anilinium chloride is then reacted with sodium nitrite and hydrochloric acid to form N,N-diethyl-2-nitroaniline.", "Step 4: N,N-diethyl-2-nitroaniline is then reduced with ethanol and hydrogen in the presence of a palladium catalyst to form N,3-diethylaniline." ] }

CAS RN

101415-17-2

Molecular Formula

C10H15N

Molecular Weight

149.2

Purity

95

Origin of Product

United States

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